Cas no 681-57-2 (2,2-Dimethylglutaric acid)

• Product Name: 2,2-Dimethylglutaric acid
• CAS No: 681-57-2
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD00004197
• CID: 39521
• PubChem ID: 24852317
• Update Time: 2025-07-19

2,2-Dimethylglutaric acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylpentanedioic acid
• 2,2-Dimethylpentanedioc acid
• 2,2-Dimethylglutaric acid
• 1,1-O-DIMETHYLPROPANE-1,3-DICARBOXYLIC ACID
• 2,2-dimethyl glycidic acid
• 2,2-dimethyl-glutaric acid
• 2,2-Dimethylpentane-1,5-dioic acid
• dimethylglutaric acid
• Pentanedioic acid,2,2-dimethyl
• 2,2-Dimethylglutaricacid
• Pentanedioic acid, dimethyl-
• S46AMQ2G6C
• BTUDGPVTCYNYLK-UHFFFAOYSA-N
• .alpha.,.alpha.-Dimethylglutaric acid
• Pentanedioic acid, 2,2-dimethyl-
• DSSTox_CID_1585
• 2.2-dimethyl-glutaric acid
• 2,2-dimethyl glutaric acid
• DSSTox_RID_76221
• DSSTox_GSID_21585
• Pentanedioic acid
• MFCD00004197
• Z1255464958
• SCHEMBL68460
• CHEMBL3184301
• 2,2-Dimethylglutaric acid?
• DTXSID6021585
• CS-W017939
• EN300-91505
• NSC 61979
• NS00014654
• Tox21_200525
• 2,2-dimethyl-pentanedioic acid
• AMY4080
• NSC61979
• DTXCID501585
• CHEBI:68459
• glutaric acid, 2,2-dimethyl-
• BTUDGPVTCYNYLK-UHFFFAOYSA-
• 2,2-Dimethylpentanedioic acid #
• D1786
• UNII-S46AMQ2G6C
• InChI=1/C7H12O4/c1-7(2,6(10)11)4-3-5(8)9/h3-4H2,1-2H3,(H,8,9)(H,10,11)
• SY048984
• AC-5286
• AS-59838
• NCGC00248674-01
• 2,2-Dimethylglutaric acid, >=98%
• NCGC00258079-01
• 681-57-2
• CAS-681-57-2
• NSC-61979
• Pentanedioic acid,2-dimethyl-
• A9090
• FT-0609272
• D-5300
• D79772
• AKOS015841125
• Q27136954
• EINECS 211-655-9
• 1,1-DIMETHYL-1,3-PROPANEDICARBOXYLIC ACID
• alpha,alpha-Dimethylglutaric acid
• DB-025371
• FD41702
• 211-655-9

• MDL： MFCD00004197
• Inchi： 1S/C7H12O4/c1-7(2,6(10)11)4-3-5(8)9/h3-4H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： BTUDGPVTCYNYLK-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CCC(=O)O)=O
• BRN： 1768501

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Slightly white powder.
• Density: 1.3681 (rough estimate)
• Melting Point: 82-86 °C (lit.)
• Boiling Point: 200°C/2mmHg(lit.)
• Flash Point: 149.7 °C
• Refractive Index: 1.4328 (estimate)
• Water Partition Coefficient: It hydrolyzes with water.
• PSA: 74.60000
• LogP: 0.96200
• Solubility: Not determined
• Sensitiveness: Easily absorb moisture

2,2-Dimethylglutaric acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters